![molecular formula C13H12ClNO B6259216 6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 1401895-24-6](/img/no-structure.png)
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile
Overview
Description
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile (CPCO) is a synthetic compound that has been studied for its potential applications in scientific research. It is a spirocyclic compound with a six-membered ring containing a nitrogen atom and two oxygen atoms, and a four-chlorophenyl group attached to the nitrogen atom. CPCO has been studied for its potential use in the synthesis of a variety of organic compounds, as well as its potential utility in the study of biochemical and physiological processes.
Mechanism of Action
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential mechanism of action. It has been shown to interact with a variety of proteins, enzymes, and other biological molecules. It has been shown to inhibit the activity of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2). It has also been shown to interact with receptor proteins and modulate the activity of certain hormones.
Biochemical and Physiological Effects
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential biochemical and physiological effects. It has been shown to modulate the activity of certain hormones, such as testosterone and estrogen. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). In addition, it has been shown to interact with a variety of proteins, enzymes, and other biological molecules.
Advantages and Limitations for Lab Experiments
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. In addition, it is non-toxic and can be used in a variety of laboratory experiments. However, there are also some limitations to its use. It is not water-soluble, so it must be used in an organic solvent. In addition, it can be difficult to purify and isolate from other compounds.
Future Directions
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has potential applications in a variety of scientific research fields. It could be used to study the biochemical and physiological effects of compounds on cells and organisms. It could also be used in the synthesis of a variety of organic compounds, including drugs, dyes, and other compounds. In addition, it could be used to study the mechanism of action of certain hormones, enzymes, and proteins. Finally, it could be used to study the potential therapeutic effects of compounds on various diseases and disorders.
Synthesis Methods
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile can be synthesized through a variety of methods, including the reaction of 4-chlorophenyl isocyanate and 2-oxaspiro[3.3]heptane in the presence of an acid catalyst. This reaction is typically carried out in an aqueous solution at a temperature of around 70°C. The reaction is typically complete within 1-2 hours and yields 6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile in a yield of around 80%.
Scientific Research Applications
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential applications in scientific research. It has been used in the synthesis of a variety of organic compounds, including drugs, dyes, and other compounds. It has also been used to study the biochemical and physiological effects of compounds on cells and organisms.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of 4-chlorobenzaldehyde with cyclohexanone to form 4-(4-chlorophenyl)cyclohexanone, which is then reacted with malononitrile in the presence of ammonium acetate to form 6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile.", "Starting Materials": [ "4-chlorobenzaldehyde", "cyclohexanone", "malononitrile", "ammonium acetate" ], "Reaction": [ "Step 1: React 4-chlorobenzaldehyde with cyclohexanone in the presence of a catalytic amount of piperidine and acetic acid to form 4-(4-chlorophenyl)cyclohexanone.", "Step 2: Dissolve 4-(4-chlorophenyl)cyclohexanone and malononitrile in ethanol and add ammonium acetate. Heat the mixture under reflux for several hours to form 6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile.", "Step 3: Isolate the product by filtration and wash with ethanol and water. Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
1401895-24-6 |
Product Name |
6-(4-chlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile |
Molecular Formula |
C13H12ClNO |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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